Cas no 850568-81-9 (3-Boc-amino-4-methylphenylboronic Acid)

• Product Name: 3-Boc-amino-4-methylphenylboronic Acid
• CAS No: 850568-81-9
• MF: C₁₂H₁₈BNO₄
• MW: 251.086623668671
• MDL: MFCD04115654
• CID: 716966
• PubChem ID: 5173718
• Update Time: 2025-07-30

3-Boc-amino-4-methylphenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (3-((tert-Butoxycarbonyl)amino)-4-methylphenyl)boronic acid
• (3-Boc-Amino-4-Methylphenyl)Boronic Acid
• 3-(Boc-amino)-4-methylbenzeneboronic acid
• 3-AMINO-4-METHYLBENZENEBORONIC ACID, N-BOC PROTECTED
• 3-BOC-AMINO-4-METHYLBENZENEBORONIC ACID
• 3-BOC-amino-4-methylphenylboronic acid
• 3-T-BUTOXYCARBONYLAMINO-4-METHYLPHENYLBORONIC ACID
• 1,1-Dimethylethyl N-(5-borono-2-methylphenyl)carbamate (ACI)
• (3-[[(tert-Butoxy)carbonyl]amino]-4-methylphenyl)boronic acid
• (3-t-Butoxycarbonylamino-4-methylphenyl)boronic acid
• 3-[(tert-Butoxycarbonyl)amino]-4-methylbenzeneboronic acid
• tert-Butyl (5-borono-2-methylphenyl)carbamate
• CS-0136575
• MFCD04115654
• 3-(tert-butoxycarbonylamino)-4-methylphenylboronic acid
• DB-015865
• (3-{[(tert-butoxy)carbonyl]amino}-4-methylphenyl)boronic acid
• 3-(Boc-amino)-4-methylphenylboronic acid
• 850568-81-9
• E84435
• AB20335
• [4-methyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]boronic Acid
• 3-Boc-amino-4-methylphenylboronic Acid

• MDL： MFCD04115654
• Inchi： 1S/C12H18BNO4/c1-8-5-6-9(13(16)17)7-10(8)14-11(15)18-12(2,3)4/h5-7,16-17H,1-4H3,(H,14,15)
• InChI Key： RUPLVISWFCBMCR-UHFFFAOYSA-N
• SMILES： O=C(NC1C(C)=CC=C(B(O)O)C=1)OC(C)(C)C

Computed Properties

• Exact Mass: 251.13300
• Monoisotopic Mass: 251.1328882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• Density: 1.16
• Melting Point: 300℃
• Refractive Index: 1.527
• PSA: 78.79000
• LogP: 1.09480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters